N-benzyl-1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)pyrrolidine-2-carboxamide

• IUPAC Name: N-benzyl-1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-fluoro-1,3-benzothiazol-2-yl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C23H19ClFN3O3S3/c24-19-11-12-20(33-19)34(30,31)28-13-5-9-17(28)22(29)27(14-15-6-2-1-3-7-15)23-26-21-16(25)8-4-10-18(21)32-23/h1-4,6-8,10-12,17H,5,9,13-14H2
• InChI Key: LMSGOBXSVNDMOI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=C(S2)Cl)C(=O)N(CC3=CC=CC=C3)C4=NC5=C(C=CC=C5S4)F
• Molecular Formula: C23H19ClFN3O3S3
• Molecular Weight: 536.1 g/mol
• CAS No.: 1050211-64-7

Description

N-benzyl-1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-fluorobenzo[d]thiazol-2-yl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C23H19ClFN3O3S3 and its molecular weight is 536.05. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibitors

Research on derivatives related to the specified compound has shown significant activity as PI3Kα and mTOR inhibitors, indicating their potential in cancer therapy. A study detailed the structural modifications to improve metabolic stability, leading to compounds with similar in vitro potency and in vivo efficacy, suggesting their relevance in designing cancer therapeutic agents (Stec et al., 2011).

Fluorescent Probes for Chemical Detection

Another research application involves the development of fluorescent probes for the selective discrimination of thiophenols over aliphatic thiols, which is crucial in chemical, biological, and environmental sciences. This research highlights the compound's utility in designing selective and sensitive detection techniques (Wang et al., 2012).

Antimalarial and Antiviral Agents

Compounds structurally related to the specified molecule have been investigated for their antimalarial activity and their potential utility against COVID-19, utilizing computational calculations and molecular docking studies. This research underscores the compound's versatility in addressing global health challenges (Fahim & Ismael, 2021).

Antiproliferative Activities

Studies have also focused on derivatives for their antiproliferative activities against various cancer cell lines, indicating the compound's potential in cancer treatment. The research demonstrates the design and synthesis of pyrazole-sulfonamide derivatives showing cell-selective effects and broad-spectrum antitumor activity (Mert et al., 2014).

Tuberculosis GyrB Inhibitors

The design and synthesis of thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors present another research application. This work contributes to the search for effective treatments against tuberculosis, showcasing the compound's potential in antibacterial therapy (Jeankumar et al., 2013).